Cas no 1838-60-4 (Cyclohexanebutanoic acid, 2-oxo-)

• Product Name: Cyclohexanebutanoic acid, 2-oxo-
• CAS No: 1838-60-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1378063
• PubChem ID: 10559385
• Update Time: 2025-04-20

Cyclohexanebutanoic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, 2-oxo-
• 4-(2-oxocyclohexyl)butanoic acid
• 1838-60-4
• 4-(2-oxo-cyclohexyl)-butyric acid
• SCHEMBL3824083
• DTXSID00441696

• Inchi： 1S/C10H16O3/c11-9-6-2-1-4-8(9)5-3-7-10(12)13/h8H,1-7H2,(H,12,13)
• InChI Key： HFBXIQKLVPRBAO-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CCCC(=O)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates